ethyl 1-(3-fluorobenzyl)-2-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(3-fluorophenyl)methyl]piperidine-2-carboxylate
• InChI: InChI=1S/C15H20FNO2/c1-2-19-15(18)14-8-3-4-9-17(14)11-12-6-5-7-13(16)10-12/h5-7,10,14H,2-4,8-9,11H2,1H3
• InChI Key: SMAUWOWLRGQSAK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCCN1CC2=CC(=CC=C2)F
• Molecular Formula: C15H20FNO2
• Molecular Weight: 265.32 g/mol

Description

Ethyl 1-(3-fluorobenzyl)-2-piperidinecarboxylate is a chemical compound that belongs to the class of piperidinecarboxylates. It is commonly used in scientific research for its unique properties and potential applications. The compound is synthesized using a specific method that involves several steps. The mechanism of action of this compound is not fully understood, but it is believed to act on specific receptors in the body, leading to various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 1-(3-fluorobenzyl)-2-piperidinecarboxylate is not fully understood. However, it is believed to act on specific receptors in the body, leading to various biochemical and physiological effects. For example, it has been shown to bind to dopamine receptors, leading to changes in dopamine signaling and potential therapeutic effects.
Biochemical and Physiological Effects:
Ethyl 1-(3-fluorobenzyl)-2-piperidinecarboxylate has several biochemical and physiological effects. It has been shown to modulate dopamine signaling, leading to potential therapeutic effects on conditions such as Parkinson's disease and schizophrenia. It has also been shown to have anxiolytic effects, potentially through its interaction with serotonin receptors. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

Ethyl 1-(3-fluorobenzyl)-2-piperidinecarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it accessible to researchers. It also has potential applications in drug discovery and receptor studies. However, there are also limitations to its use. For example, its mechanism of action is not fully understood, and more research is needed to fully understand its potential applications.

Future Directions

There are several future directions for research on ethyl 1-(3-fluorobenzyl)-2-piperidinecarboxylate. One potential direction is to further explore its potential therapeutic applications, particularly in the treatment of Parkinson's disease and schizophrenia. Another direction is to study its interactions with other receptors, such as GABA receptors, and its potential effects on anxiety and other psychiatric conditions. Additionally, further research is needed to fully understand its mechanism of action and potential limitations for use in scientific research.

Synthesis Methods

The synthesis of ethyl 1-(3-fluorobenzyl)-2-piperidinecarboxylate involves several steps. The first step is the reaction of 3-fluorobenzyl chloride with piperidine to form 1-(3-fluorobenzyl)-piperidine. The second step involves the reaction of 1-(3-fluorobenzyl)-piperidine with ethyl chloroformate to form ethyl 1-(3-fluorobenzyl)-2-piperidinecarboxylate. This compound can be purified using various techniques such as column chromatography, recrystallization, or distillation.

Scientific Research Applications

Ethyl 1-(3-fluorobenzyl)-2-piperidinecarboxylate has several potential applications in scientific research. It is commonly used as a starting material for the synthesis of other compounds, such as potential drug candidates. It has also been used as a ligand for various receptors, including dopamine and serotonin receptors. This compound has shown potential as a tool for studying the function of these receptors and their potential therapeutic applications.